Cas no 75095-84-0 (1-(4-chlorophenyl)cyclopentan-1-amine)
1-(4-chlorophenyl)cyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(4-chlorophenyl)Cyclopentanamine
- 1-(4-chlorophenyl)cyclopentan-1-amine
- SB74323
- SY225626
- F53107
- A917764
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- Inchi: 1S/C11H14ClN/c12-10-5-3-9(4-6-10)11(13)7-1-2-8-11/h3-6H,1-2,7-8,13H2
- InChI Key: OABHQEDLKCUSRI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1(CCCC1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 167
- XLogP3: 2.5
- Topological Polar Surface Area: 26
1-(4-chlorophenyl)cyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02714-5g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 95% | 5g |
$1090 | 2023-09-07 | |
| Enamine | EN300-145504-0.05g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 0.05g |
$613.0 | 2023-02-15 | ||
| Enamine | EN300-145504-0.1g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 0.1g |
$643.0 | 2023-02-15 | ||
| Enamine | EN300-145504-0.25g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 0.25g |
$671.0 | 2023-02-15 | ||
| Enamine | EN300-145504-0.5g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 0.5g |
$700.0 | 2023-02-15 | ||
| Enamine | EN300-145504-1.0g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-145504-2.5g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 2.5g |
$1431.0 | 2023-02-15 | ||
| Enamine | EN300-145504-5.0g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 5.0g |
$2116.0 | 2023-02-15 | ||
| Enamine | EN300-145504-10.0g |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 10.0g |
$3138.0 | 2023-02-15 | ||
| Enamine | EN300-145504-50mg |
1-(4-chlorophenyl)cyclopentan-1-amine |
75095-84-0 | 50mg |
$490.0 | 2023-09-29 |
1-(4-chlorophenyl)cyclopentan-1-amine Suppliers
1-(4-chlorophenyl)cyclopentan-1-amine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(4-chlorophenyl)cyclopentan-1-amine
Comprehensive Overview of 1-(4-chlorophenyl)cyclopentan-1-amine (CAS No. 75095-84-0): Properties, Applications, and Industry Insights
1-(4-chlorophenyl)cyclopentan-1-amine (CAS No. 75095-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopentylamine derivative features a chlorophenyl moiety, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for "CAS 75095-84-0 uses" or "1-(4-chlorophenyl)cyclopentan-1-amine synthesis," reflecting its growing relevance in drug discovery and material science.
The compound's molecular structure combines a cyclopentane ring with an amine functional group, making it a versatile intermediate for designing bioactive molecules. Its chlorinated aromatic component contributes to its stability and binding affinity, which is critical for applications in medicinal chemistry. Recent studies highlight its potential in developing CNS-targeting agents, aligning with the rising demand for neuropharmacology solutions. Keywords like "75095-84-0 supplier" and "chlorophenyl cyclopentylamine applications" are trending in scientific databases, underscoring its commercial and academic value.
From a synthetic perspective, 1-(4-chlorophenyl)cyclopentan-1-amine is often synthesized via reductive amination or Grignard reactions, methods widely discussed in organic chemistry forums. Its high purity grade (≥98%) is essential for reproducibility in lab-scale experiments, a topic frequently queried as "CAS 75095-84-0 purity standards." Environmental and regulatory compliance also drives searches for "green synthesis of cyclopentan-1-amine derivatives," reflecting the industry's shift toward sustainable practices.
In agrochemical applications, this compound serves as a precursor for crop protection agents, particularly in formulations targeting fungal pathogens. The 4-chlorophenyl group's lipophilicity improves membrane penetration, a property leveraged in "next-generation fungicides," a hot topic in agricultural research. Analysts note increased patent filings involving 75095-84-0, signaling its expanding role in intellectual property landscapes.
Quality control protocols for 1-(4-chlorophenyl)cyclopentan-1-amine emphasize HPLC and GC-MS analysis, with peer-reviewed journals detailing its spectroscopic characterization (e.g., NMR and IR data). These methodologies address common user queries like "how to verify 75095-84-0 authenticity" or "analytical techniques for amine derivatives." Furthermore, its compatibility with biocatalysts is being explored to align with green chemistry principles, a trending focus in 2024.
Market reports indicate steady growth in demand for CAS 75095-84-0, driven by R&D investments in small-molecule therapeutics. Its role in kinase inhibitor development and GPCR modulation is particularly noteworthy, topics frequently searched alongside "pharmacophore design." Storage recommendations (e.g., 2-8°C under inert atmosphere) and handling precautions are also high-priority queries, ensuring safe laboratory practices.
In conclusion, 1-(4-chlorophenyl)cyclopentan-1-amine (CAS No. 75095-84-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery scaffolds to agrochemical intermediates—position it as a compound of enduring scientific and industrial significance.
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